Cas no 1424580-65-3 (4-(5-{[Cyano(3-ethylphenyl)amino]methyl}-1,3,4-oxadiazol-2-yl)benzonitrile)

• Product Name: 4-(5-{[Cyano(3-ethylphenyl)amino]methyl}-1,3,4-oxadiazol-2-yl)benzonitrile
• CAS No: 1424580-65-3
• MF: C₁₉H₁₅N₅O
• MW: 329.355303049088
• CID: 5869627
• PubChem ID: 71853966
• Update Time: 2025-10-20

4-(5-{[Cyano(3-ethylphenyl)amino]methyl}-1,3,4-oxadiazol-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-26602163
• 1424580-65-3
• 4-(5-{[cyano(3-ethylphenyl)amino]methyl}-1,3,4-oxadiazol-2-yl)benzonitrile
• AKOS033316316
• [5-(4-cyanophenyl)-1,3,4-oxadiazol-2-yl]methyl-(3-ethylphenyl)cyanamide
• Z1408460185
• 4-(5-{[Cyano(3-ethylphenyl)amino]methyl}-1,3,4-oxadiazol-2-yl)benzonitrile

• Inchi： 1S/C19H15N5O/c1-2-14-4-3-5-17(10-14)24(13-21)12-18-22-23-19(25-18)16-8-6-15(11-20)7-9-16/h3-10H,2,12H2,1H3
• InChI Key： KXLPINAYGMJQLH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C#N)=CC=2)=NN=C1CN(C#N)C1=CC=CC(CC)=C1

Computed Properties

• Exact Mass: 329.12766012g/mol
• Monoisotopic Mass: 329.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 89.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(5-{[Cyano(3-ethylphenyl)amino]methyl}-1,3,4-oxadiazol-2-yl)benzonitrile

Comprehensive Overview of 4-(5-{[Cyano(3-ethylphenyl)amino]methyl}-1,3,4-oxadiazol-2-yl)benzonitrile (CAS No. 1424580-65-3)

4-(5-{[Cyano(3-ethylphenyl)amino]methyl}-1,3,4-oxadiazol-2-yl)benzonitrile, identified by its CAS number 1424580-65-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a 1,3,4-oxadiazole core with cyano and ethylphenyl functional groups, making it a versatile intermediate for pharmaceutical research and advanced material development. Its molecular formula and structural complexity contribute to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in heterocyclic compounds like 4-(5-{[Cyano(3-ethylphenyl)amino]methyl}-1,3,4-oxadiazol-2-yl)benzonitrile aligns with current trends in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its role in designing kinase inhibitors and anti-inflammatory agents, addressing unmet medical needs in oncology and autoimmune diseases. The compound's cyano group enhances its binding affinity to biological targets, a feature highly sought after in structure-activity relationship (SAR) studies.

From a material science perspective, this compound's oxadiazole ring contributes to its thermal stability and electronic properties, making it a candidate for organic semiconductors and light-emitting diodes (OLEDs). The integration of 4-(5-{[Cyano(3-ethylphenyl)amino]methyl}-1,3,4-oxadiazol-2-yl)benzonitrile into polymeric matrices has shown promise in improving device efficiency, a topic frequently searched in advanced material forums and nanotechnology publications.

Synthetic routes to CAS 1424580-65-3 often involve multi-step cyclization and functional group transformations, with emphasis on atom economy and green chemistry principles. Recent publications highlight optimized protocols using microwave-assisted synthesis to reduce reaction times and improve yields—a response to the industry's demand for sustainable chemical processes. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its high purity and structural integrity.

The compound's solubility profile and logP value make it suitable for formulation studies, addressing common queries about drug delivery systems and bioavailability enhancement. Its compatibility with PEG-based solvents and lipid carriers is particularly relevant to nanomedicine applications, a trending topic in pharmaceutical research.

Regulatory considerations for 1424580-65-3 emphasize compliance with REACH and ICH guidelines, with no current restrictions under major chemical inventories. Safety data sheets recommend standard laboratory precautions, reflecting its classification as a non-hazardous research chemical under normal handling conditions.

In conclusion, 4-(5-{[Cyano(3-ethylphenyl)amino]methyl}-1,3,4-oxadiazol-2-yl)benzonitrile represents a compelling case study in multidisciplinary chemical innovation. Its dual utility in life sciences and material engineering positions it as a valuable asset for researchers exploring next-generation therapeutics and smart materials. The compound's CAS registry number 1424580-65-3 serves as a key identifier for procurement and literature searches across scientific databases.